Cas no 1804717-21-2 (3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1804717-21-2
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4874211
• Update Time: 2025-05-24

3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H5ClF5NO/c9-5-4(7(10)11)3(2-16)1-15-6(5)8(12,13)14/h1,7,16H,2H2
• InChI Key： ZJAISNRIJKWOEW-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=NC=C(CO)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol

Comprehensive Overview of 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804717-21-2)

3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol (CAS No. 1804717-21-2) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro, difluoromethyl, and trifluoromethyl substituents, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in the synthesis of advanced materials and bioactive molecules. Its structural complexity and functional diversity align with the growing demand for fluorinated building blocks in modern drug discovery and crop protection formulations.

In recent years, the scientific community has increasingly focused on fluorinated heterocycles due to their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. The presence of multiple fluorine atoms in 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol contributes to its potential applications in designing next-generation pharmaceuticals, particularly in oncology and central nervous system (CNS) therapeutics. Researchers are actively exploring its utility in kinase inhibitors and GPCR modulators, addressing key challenges in targeted therapy development.

From an agrochemical perspective, this compound's pyridine core and fluorine-rich architecture offer promising avenues for developing novel pesticides and herbicides. With global emphasis on sustainable agriculture, the agrochemical industry seeks molecules with higher selectivity and lower environmental impact. 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol could play a pivotal role in creating low-residue crop protection agents, aligning with regulatory trends like the European Green Deal.

The synthesis of CAS No. 1804717-21-2 typically involves multi-step fluorination strategies, including halogen-exchange reactions and electrophilic substitutions. Recent advancements in continuous flow chemistry have improved the scalability of such processes, addressing common bottlenecks in high-value intermediate production. Analytical characterization via NMR, HPLC-MS, and X-ray crystallography confirms its structural integrity, while computational studies elucidate its molecular electrostatic potential for rational design applications.

Environmental and safety assessments of 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol highlight its compatibility with green chemistry principles. Unlike traditional halogenated compounds, its fluorine substituents impart reduced persistence in ecosystems, a feature increasingly demanded by ESG-conscious manufacturers. This aligns with industry searches for "eco-friendly fluorochemicals" and "sustainable synthetic routes," which dominate current literature queries.

Market analysts project steady growth for fluorinated pyridine derivatives, driven by their expanding role in electronic materials and liquid crystal formulations. The electron-withdrawing nature of this compound's substituents makes it particularly interesting for organic semiconductor applications, responding to the surge in "flexible electronics" related searches. Patent landscapes reveal accelerating innovation around CAS 1804717-21-2, with recent filings covering its use in OLED materials and photovoltaic additives.

Quality control protocols for 3-Chloro-4-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol emphasize stringent impurity profiling, given its pharmaceutical relevance. Modern QC laboratories employ UHPLC-TOF techniques to achieve sub-ppm detection limits, ensuring compliance with ICH guidelines. This rigorous standardization addresses frequent industry queries about "high-purity fluorinated intermediates" and "GMP-compliant synthesis."

Future research directions may explore the compound's biocatalytic transformations or its incorporation into metal-organic frameworks (MOFs) for gas storage applications. The intersection of fluorine chemistry and nanotechnology presents untapped opportunities, particularly in drug delivery systems where fluorine-enhanced membrane permeability is advantageous. Such multidisciplinary potential makes CAS 1804717-21-2 a compelling subject for both academic and industrial R&D initiatives worldwide.